![molecular formula C21H29N5O2S B2858805 2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 898366-83-1](/img/structure/B2858805.png)
2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Ethyl-5-((4-ethylphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H29N5O2S and its molecular weight is 415.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities
Research has been conducted on the synthesis and evaluation of antimicrobial activities of various thiazolo[3,2-b][1,2,4]triazole derivatives. These compounds have demonstrated efficacy against a range of microorganisms, suggesting their potential as antimicrobial agents. For instance, studies have reported the synthesis of novel 1,2,4-triazole derivatives, which were screened for their antimicrobial activities, showing good to moderate effectiveness against tested strains (Bektaş et al., 2007; Patel et al., 2012). These findings underscore the potential of thiazolo[3,2-b][1,2,4]triazole derivatives in developing new antimicrobial agents.
Anti-inflammatory and Analgesic Properties
Compounds within this chemical class have also been evaluated for their anti-inflammatory and analgesic properties. For example, a series of 6-(α-amino-4-chlorobenzyl)thiazolo[3,2-b]-1,2,4-triazol-5-ols were synthesized and tested, revealing significant dose-dependent analgesic and anti-inflammatory activities without inducing gastric lesions, highlighting their therapeutic potential in managing pain and inflammation (Tozkoparan et al., 2004).
Anticancer Activity
The exploration of thiazolo[3,2-b][1,2,4]triazole derivatives extends into the field of anticancer research. Derivatives have been synthesized and assessed for their anticancer properties through mechanisms such as EGFR tyrosine kinase inhibition. These compounds have shown promising results in inhibiting cancer cell proliferation, indicating their potential utility in cancer treatment strategies (Karayel, 2021).
Solubility and Pharmacokinetics
Understanding the solubility and partitioning behavior of these compounds in biologically relevant solvents is crucial for their development as therapeutic agents. Studies have investigated the solubility thermodynamics and partitioning processes, providing valuable insights into the physicochemical properties that influence their biological activities and bioavailability (Volkova et al., 2020).
properties
IUPAC Name |
2-ethyl-5-[(4-ethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5O2S/c1-3-15-5-7-16(8-6-15)18(25-11-9-24(10-12-25)13-14-27)19-20(28)26-21(29-19)22-17(4-2)23-26/h5-8,18,27-28H,3-4,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWQBANDIHKVIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C2=C(N3C(=NC(=N3)CC)S2)O)N4CCN(CC4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.